Cas no 51410-11-8 (2H-Tetrazole, 2-acetyl-)

• Product Name: 2H-Tetrazole, 2-acetyl-
• CAS No: 51410-11-8
• MF: C₃H₄N₄O
• MW: 112.090059280396
• CID: 362359
• PubChem ID: 536643
• Update Time: 2025-04-19

2H-Tetrazole, 2-acetyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole, 2-acetyl-
• 1-(tetrazol-2-yl)ethanone
• 1-Tetrazol-2-ylethanone
• 2-Acetyl-2H-tetraazole #
• SCHEMBL1081171
• KSGXBLJZEZISTI-UHFFFAOYSA-N
• DTXSID80336834
• 51410-11-8

• Inchi： 1S/C3H4N4O/c1-3(8)7-5-2-4-6-7/h2H,1H3
• InChI Key： KSGXBLJZEZISTI-UHFFFAOYSA-N
• SMILES： O=C(C)N1N=NC=N1

Computed Properties

• Exact Mass: 112.03862
• Monoisotopic Mass: 112.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.67